Cas no 663192-94-7 (2,8-Dibromo-4-(trifluoromethyl)quinoline)

2,8-Dibromo-4-(trifluoromethyl)quinoline is a halogenated quinoline derivative with significant utility in pharmaceutical and agrochemical research. Its brominated structure enhances reactivity in cross-coupling reactions, while the trifluoromethyl group contributes to improved metabolic stability and lipophilicity, making it valuable in medicinal chemistry. This compound serves as a versatile intermediate for synthesizing more complex molecules, particularly in the development of bioactive compounds. Its well-defined chemical properties and stability under various conditions ensure reliable performance in synthetic applications. Researchers favor this derivative for its potential in creating fluorinated and brominated analogs with tailored biological activity.

2,8-Dibromo-4-(trifluoromethyl)quinoline structure

663192-94-7 structure

Product Name:2,8-Dibromo-4-(trifluoromethyl)quinoline

CAS No:663192-94-7

MF:C₁₀H₄Br₂F₃N

MW:354.948671340942

CID:1708081

PubChem ID:11462387

Update Time:2025-06-07

2,8-Dibromo-4-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

- Quinoline, 2,8-dibromo-4-(trifluoromethyl)-
- 2,8-dibromo-4-(trifluoromethyl)quinoline
- 663192-94-7
- 2,8-Dibromo-4-(trifluoromethyl)quinoline
- Inchi： 1S/C10H4Br2F3N/c11-7-3-1-2-5-6(10(13,14)15)4-8(12)16-9(5)7/h1-4H
- InChI Key： BABFGNMBYOKEAW-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2C1=NC(=CC=2C(F)(F)F)Br

Computed Properties

Exact Mass: 352.86622
Monoisotopic Mass: 352.86626g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89

2,8-Dibromo-4-(trifluoromethyl)quinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D202215-25mg	2,8-Dibromo-4-(trifluoromethyl)quinoline	663192-94-7		25mg	$ 710.00	2022-06-05
TRC	D202215-50mg	2,8-Dibromo-4-(trifluoromethyl)quinoline	663192-94-7		50mg	$ 1170.00	2022-06-05